Cas no 16509-46-9 (1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)-)

1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)- structure

16509-46-9 structure

Product Name:1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)-

CAS No:16509-46-9

Molecular Formula:C₁₂H₂₀O₂

Molecular Weight:196.286

CID:219768

PubChem ID:442474

1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)- Properties

Names and Identifiers

- 1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)-
- (-)-(R)-3-acetoxy-3,7-dimethylocta-1,6-diene
- (R)-linalyl acetate
- 1,6-Octadien-3-ol, 3,7-dimethyl-, acetate, (3R)-
- Einecs 240-575-7
- laevo-linalyl acetate
- 1,6-Octadien-3-ol, 3,7-dimethyl-, 3-acetate, (3R)-
- CHEBI:78334
- J7C5I8LV3G
- SCHEMBL15745425
- LINALYL ACETATE R-FORM
- (-)-linalyl acetate
- R-(-)-LINALYL ACETATE
- 16509-46-9
- Q27147765
- Linalyl acetate, (-)-
- L-LINALYL ACETATE
- LMPR0102010009
- UNII-J7C5I8LV3G
- (3R)-3,7-dimethylocta-1,6-dien-3-yl acetate
- (+-)-3,7-dimethylocta-1,6-dien-3-yl acetate
- CHEBI:6469
- DTXSID801015440
- 1,6-OCTADIEN-3-OL, 3,7-DIMETHYL-, ACETATE, (-)-
- rac-3,7-dimethylocta-1,6-dien-3-yl acetate
- NS00085599
- LINALYL ACETATE R-FORM [MI]
- 1,6-Octadien-3-ol, 3,7-dimethyl-, acetate, (R)-
- [(3R)-3,7-dimethylocta-1,6-dien-3-yl] acetate
- C09863
- +Expand
- InChIKey： UWKAYLJWKGQEPM-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H20O2/c1-6-12(5,14-11(4)13)9-7-8-10(2)3/h6,8H,1,7,9H2,2-5H3
- SMILES： C/C(=C/CCC(OC(=O)C)(C)C=C)/C

Computed Properties

Exact Mass: 196.1464
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 196.146329876g/mol
Heavy Atom Count: 14
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3
Refractive Index: 1.4544 (estimate)
Boiling Point: 220°C (estimate)
Density: 0.8951

1,6-Octadien-3-ol,3,7-dimethyl-, 3-acetate, (3R)- Related Literature

1. Ultrasound-assisted extraction and dispersive liquid–liquid microextraction coupled with gas chromatography-mass spectrometry for the sensitive determination of essential oil components in lavender

Ping Chen,Bing Liu,Xin Liu,Jihong Fu Anal. Methods 2019 11 1541
2. Encapsulation of therapeutic lavender oil in an electrolyte assisted polyacrylonitrile nanofibres for antibacterial applications

K. Balasubramanian,Kisan M. Kodam RSC Adv. 2014 4 54892
3. Fe3O4 sphere-assisted microwave distillation coupled with ionic liquid-based HS-SDME followed by GC-MS for the rapid analysis of essential oil in dried lavender

Jihong Fu,Yan Zhu,Bing Liu,Jun Tang Anal. Methods 2018 10 652
4. Biodegradation kinetics testing of two hydrophobic UVCBs – potential for substrate toxicity supports testing at low concentrations

Rikke Hammersh?j,Karina K. Sj?holm,Heidi Birch,Kristian K. Brandt,Philipp Mayer Environ. Sci.: Processes Impacts 2020 22 2172
5. Alginate–lavender nanofibers with antibacterial and anti-inflammatory activity to effectively promote burn healing

Hadi Hajiali,Maria Summa,Debora Russo,Andrea Armirotti,Virgilio Brunetti,Rosalia Bertorelli,Athanassia Athanassiou,Elisa Mele J. Mater. Chem. B 2016 4 1686
6. Application of Gas–Liquid Chromatography to the Analysis of Essential OilsPart XVII.? Fingerprinting of Essential Oils by Temperature-programmed Gas–Liquid Chromatography Using Capillary Columns With Non-polar Stationary Phases

Analytical Methods Committee Analyst 1997 122 1167
7. A versatile method of epoxide formation with the support of peroxy ionic liquids

Przemys?aw Zawadzki,Karolina Matuszek,Wojciech Czardybon,Anna Chrobok New J. Chem. 2015 39 5282
8. Pushing the boundaries of VCD spectroscopy in natural product chemistry

Tom Vermeyen,Andrea N. L. Batista,Alessandra L. Valverde,Wouter Herrebout,Jo?o M. Batista Phys. Chem. Chem. Phys. 2023 25 13825
9. Determination of volatile components in cumin by microwave-assisted PDMS/GO/DES headspace solid phase extraction combined with GC-MS

Dandan Li,Xinxing Jiang,Yaxue Zhang,Wenxia Xue,Jihong Fu Anal. Methods 2023 15 849
10. En route to terpene natural products utilizing supramolecular cyclase mimetics

Qi Zhang,Lorenzo Catti,Leonidas-Dimitrios Syntrivanis,Konrad Tiefenbacher Nat. Prod. Rep. 2019 36 1619

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